Cas no 1805503-04-1 (3-Bromo-5-difluoromethoxy-4-fluorophenol)
1805503-04-1 structure
Product Name:3-Bromo-5-difluoromethoxy-4-fluorophenol
CAS No:1805503-04-1
MF:C7H4BrF3O2
MW:257.004672050476
CID:4706864
Update Time:2023-08-15
3-Bromo-5-difluoromethoxy-4-fluorophenol Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-difluoromethoxy-4-fluorophenol
- 3-Bromo-5-(difluoromethoxy)-4-fluorophenol
-
- Inchi： 1S/C7H4BrF3O2/c8-4-1-3(12)2-5(6(4)9)13-7(10)11/h1-2,7,12H
- InChI Key： XBZSWCBSYIUUIN-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C=1F)OC(F)F)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 170
- Topological Polar Surface Area: 29.5
3-Bromo-5-difluoromethoxy-4-fluorophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013017106-250mg |
3-Bromo-5-difluoromethoxy-4-fluorophenol |
1805503-04-1 | 97% | 250mg |
499.20 USD | 2021-06-25 | |
| Alichem | A013017106-500mg |
3-Bromo-5-difluoromethoxy-4-fluorophenol |
1805503-04-1 | 97% | 500mg |
839.45 USD | 2021-06-25 | |
| Alichem | A013017106-1g |
3-Bromo-5-difluoromethoxy-4-fluorophenol |
1805503-04-1 | 97% | 1g |
1,549.60 USD | 2021-06-25 |
3-Bromo-5-difluoromethoxy-4-fluorophenol Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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